Cas no 2418659-00-2 (5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3-formyl-2-methylbenzoic acid)

• Product Name: 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3-formyl-2-methylbenzoic acid
• CAS No: 2418659-00-2
• MF: C₁₈H₂₄N₂O₅
• MW: 348.393565177917
• CID: 5676159
• PubChem ID: 165770191
• Update Time: 2025-10-30

5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3-formyl-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26628132
• 2418659-00-2
• 5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-3-formyl-2-methylbenzoic acid
• 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3-formyl-2-methylbenzoic acid

• Inchi： 1S/C18H24N2O5/c1-12-13(11-21)9-14(10-15(12)16(22)23)19-5-7-20(8-6-19)17(24)25-18(2,3)4/h9-11H,5-8H2,1-4H3,(H,22,23)
• InChI Key： UVJXCBNEEZOWAT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(C=O)C(C)=C(C(=O)O)C=2)CC1)=O

Computed Properties

• Exact Mass: 348.16852187g/mol
• Monoisotopic Mass: 348.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.2Ų

Additional information on 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3-formyl-2-methylbenzoic acid

Introduction to 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3-formyl-2-methylbenzoic acid (CAS No. 2418659-00-2)

5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3-formyl-2-methylbenzoic acid, identified by the CAS number 2418659-00-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of substituted benzoic acids, characterized by its structural complexity and functional diversity. The presence of a formyl group, a tert-butoxycarbonyl (Boc) protected piperazine moiety, and a methyl substituent on the benzene ring imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The Boc-piperazine moiety is particularly noteworthy, as it serves as a protective group for the amine functionality of piperazine, a common pharmacophore in drug design. Piperazine derivatives are widely recognized for their role in various therapeutic applications, including antipsychotics, antihistamines, and antifungals. The formyl group in this compound provides a reactive site for further functionalization, enabling the construction of more complex molecules through condensation reactions with amines or hydrazines. This reactivity makes it a versatile building block for drug discovery programs targeting neurological and inflammatory disorders.

Recent advancements in medicinal chemistry have highlighted the importance of 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3-formyl-2-methylbenzoic acid in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of potent inhibitors of enzymes involved in neurodegenerative diseases. The benzoic acid scaffold is known to interact with biological targets through hydrophobic and hydrogen bonding interactions, making it an ideal platform for designing small-molecule drugs. The specific arrangement of substituents on the benzene ring enhances binding affinity and selectivity, which are critical factors in drug design.

In addition to its role as an intermediate in drug synthesis, this compound has been explored in the development of probes for biochemical assays. The formyl group can be readily converted into other functional groups, such as amides or alcohols, which are essential for labeling biomolecules or creating affinity reagents. The Boc-piperazine group ensures stability under various reaction conditions while protecting the piperazine core from unwanted side reactions. This stability is crucial for maintaining the integrity of synthetic intermediates during multi-step organic transformations.

The methyl substituent on the benzene ring contributes to the overall lipophilicity of the molecule, influencing its solubility and permeability across biological membranes. This property is particularly important for oral bioavailability, a key consideration in pharmaceutical development. By modulating the position and nature of substituents on the aromatic ring, chemists can fine-tune the pharmacokinetic profile of drug candidates. This flexibility underscores the importance of 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3-formyl-2-methylbenzoic acid as a versatile scaffold for medicinal chemistry innovation.

Recent research has also explored the potential applications of this compound in targeted therapy strategies. For example, its structural features make it suitable for designing molecules that selectively interact with overexpressed receptors or enzymes found in cancer cells. By leveraging computational modeling and high-throughput screening techniques, researchers have identified derivatives of this compound that exhibit promising anti-proliferative effects. These findings highlight its potential as a lead compound or starting point for developing novel anticancer agents.

The synthesis of 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3-formyl-2-methylbenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include bromination of 2-methylbenzoic acid, followed by Suzuki-Miyaura coupling to introduce the piperazine moiety. The protection of the amine group with Boc anhydride is then performed to prevent unwanted side reactions during subsequent synthetic steps. Finally, formylation at the third position of the benzene ring is achieved using reagents such as dimethylformamide (DMF) and phosphorus oxychloride (POCl₃). Each step must be meticulously controlled to avoid impurities that could affect downstream applications.

The chemical properties of this compound make it particularly useful in library synthesis efforts aimed at discovering new bioactive molecules. High-throughput screening campaigns have utilized derivatives of 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3-formyl-2-methylbenzoic acid to identify compounds with desirable pharmacological profiles. By systematically varying substituents on the benzene ring or modifying the piperazine core, researchers can generate libraries with diverse chemical scaffolds for screening against various biological targets.

In conclusion, 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3-formyl-2-methylbenzoic acid (CAS No. 2418659-00-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including a formyl group, Boc-piperazine moiety, and methyl substituent on a benzoic acid scaffold, make it a valuable intermediate for synthesizing biologically active molecules. Recent studies have highlighted its utility in developing therapeutic agents for neurological disorders, cancer treatment, and other diseases. As research continues to uncover new applications for this compound, it will undoubtedly remain an important tool in medicinal chemistry innovation.